1-(3-Bromo-4-methoxybenzyl)-4-(phenylsulfonyl)piperazine

• Molecular Formula: C18H21BrN2O3S
• Molecular Weight: 425.3 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-4-[(3-bromo-4-methoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C18H21BrN2O3S/c1-24-18-8-7-15(13-17(18)19)14-20-9-11-21(12-10-20)25(22,23)16-5-3-2-4-6-16/h2-8,13H,9-12,14H2,1H3
• InChI Key: YIDIFUYDJUTZHE-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CN2CCN(CC2)S(=O)(=O)C3=CC=CC=C3)Br

Description

1-(3-Bromo-4-methoxybenzyl)-4-(phenylsulfonyl)piperazine, also known as BMBPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BMBPP is a piperazine derivative that has a unique chemical structure, making it a promising compound for further investigation.

Mechanism of Action

The mechanism of action of 1-(3-Bromo-4-methoxybenzyl)-4-(phenylsulfonyl)piperazine is not fully understood, but it is believed to involve the inhibition of various enzymes. 1-(3-Bromo-4-methoxybenzyl)-4-(phenylsulfonyl)piperazine has been shown to bind to the active site of acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase, preventing the enzymes from carrying out their normal functions. This inhibition can lead to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
1-(3-Bromo-4-methoxybenzyl)-4-(phenylsulfonyl)piperazine has been shown to exhibit a range of biochemical and physiological effects. Inhibition of acetylcholinesterase and butyrylcholinesterase can lead to an increase in the levels of acetylcholine and butyrylcholine in the brain, which can improve cognitive function. Inhibition of carbonic anhydrase can lead to a decrease in intraocular pressure, making 1-(3-Bromo-4-methoxybenzyl)-4-(phenylsulfonyl)piperazine a potential treatment for glaucoma.

Advantages and Limitations for Lab Experiments

1-(3-Bromo-4-methoxybenzyl)-4-(phenylsulfonyl)piperazine has several advantages and limitations for laboratory experiments. One advantage is its relatively simple synthesis, which makes it easy to obtain in large quantities. Another advantage is its potent inhibitory activity against a range of enzymes, making it a promising candidate for further investigation as a therapeutic agent. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to predict its effects in vivo.

Future Directions

There are several future directions for research on 1-(3-Bromo-4-methoxybenzyl)-4-(phenylsulfonyl)piperazine. One direction is to investigate its potential as a therapeutic agent for diseases such as Alzheimer's disease, Parkinson's disease, and glaucoma. Another direction is to further investigate its mechanism of action, which could lead to the development of more potent inhibitors. Additionally, research could be conducted to investigate the potential side effects of 1-(3-Bromo-4-methoxybenzyl)-4-(phenylsulfonyl)piperazine and to develop methods for minimizing these side effects.

Synthesis Methods

The synthesis of 1-(3-Bromo-4-methoxybenzyl)-4-(phenylsulfonyl)piperazine involves the reaction between 3-Bromo-4-methoxybenzylamine and 4-(phenylsulfonyl)piperazine in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 1-(3-Bromo-4-methoxybenzyl)-4-(phenylsulfonyl)piperazine. The synthesis of 1-(3-Bromo-4-methoxybenzyl)-4-(phenylsulfonyl)piperazine is relatively simple and can be performed using standard laboratory techniques.

Scientific Research Applications

1-(3-Bromo-4-methoxybenzyl)-4-(phenylsulfonyl)piperazine has been the subject of extensive scientific research due to its potential applications in various fields. One of the primary areas of interest is its potential as a therapeutic agent. 1-(3-Bromo-4-methoxybenzyl)-4-(phenylsulfonyl)piperazine has been shown to exhibit potent inhibitory activity against a range of enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. These enzymes are implicated in a range of diseases, including Alzheimer's disease, Parkinson's disease, and glaucoma, making 1-(3-Bromo-4-methoxybenzyl)-4-(phenylsulfonyl)piperazine a promising candidate for further investigation as a therapeutic agent.